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Compound of Interest

Compound Name: 11-Aminoundecyiltrimethoxysilane

Cat. No.: B1256455

An In-depth Technical Guide to 11-Aminoundecyltrimethoxysilane: Properties, Structure, and
Applications

Introduction

11-Aminoundecyltrimethoxysilane is a versatile organosilane coupling agent of significant
interest to researchers in materials science, nanotechnology, and drug development. Its unique
bifunctional nature, featuring a terminal primary amine and a hydrolyzable trimethoxysilyl group
separated by a long undecyl (11-carbon) spacer chain, allows it to form stable covalent bonds
with both inorganic substrates and organic molecules. This guide provides a comprehensive
overview of its chemical properties, structure, reaction mechanisms, and key applications, with
a focus on protocols and data relevant to scientific research.

Chemical Structure and Identifiers

The structure of 11-Aminoundecyltrimethoxysilane consists of a silicon atom bonded to
three methoxy groups and a long undecyl chain, which is terminated by a primary amine group.
The trimethoxysilyl moiety serves as the reactive anchor to inorganic surfaces, while the amino
group provides a site for further functionalization.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1256455?utm_src=pdf-interest
https://www.benchchem.com/product/b1256455?utm_src=pdf-body
https://www.benchchem.com/product/b1256455?utm_src=pdf-body
https://www.benchchem.com/product/b1256455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

(CH2)11

Click to download full resolution via product page
Caption: Chemical structure of 11-Aminoundecyltrimethoxysilane.

Table 1: Chemical Identifiers for 11-Aminoundecyltrimethoxysilane

Identifier Value

IUPAC Name 11-trimethoxysilylundecan-1-amine[1]
CAS Number 40762-31-0[2]

Molecular Formula C14H33NOsSI[1]

SMILES CO--INVALID-LINK--(OC)OC[1]

InChl=1S/C14H33NO3Si/c1-16-19(17-2,18-
InChl 3)14-12-10-8-6-4-5-7-9-11-13-15/h4-15H2, 1-
3H3[1]

| INChlKey | XSPASXKSXBJFKB-UHFFFAOYSA-N[1] |
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Physicochemical Properties

The physical and chemical properties of 11-Aminoundecyltrimethoxysilane are summarized
below. It is a liquid at room temperature and is sensitive to moisture.

Table 2: Physicochemical Properties of 11-Aminoundecyltrimethoxysilane

Property Value

Molecular Weight 291.50 g/mol [1]

Physical State Liquid[3]

Density ~0.93 g/cm?3 (Value can vary by source)
Boiling Point 155-159 °C at 0.4 mmHg

Refractive Index ~1.4515

| Solubility | Reacts with water. Soluble in many organic solvents. |

Core Chemical Reactions: Hydrolysis and
Condensation

The primary utility of 11-Aminoundecyltrimethoxysilane as a surface modifier stems from the
reactivity of its trimethoxysilyl group. In the presence of water, the methoxy groups (-OCH?3)
hydrolyze to form reactive silanol groups (-OH). These silanols can then condense with
hydroxyl groups on the surface of an inorganic substrate (like glass, silicon, or metal oxides) to
form stable covalent siloxane (Si-O-Substrate) bonds. They can also condense with each other

to form a cross-linked polysiloxane network on the surface.
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Hydrolysis and Condensation Pathway
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Caption: Reaction pathway for surface modification.

Experimental Protocol: Surface Silanization

This section provides a generalized protocol for the functionalization of a silicon or glass
substrate with 11-Aminoundecyltrimethoxysilane to create an amine-terminated surface.

Materials:
¢ 11-Aminoundecyltrimethoxysilane

¢ Anhydrous toluene or ethanol
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Substrates (e.g., glass slides, silicon wafers)

Piranha solution (H2S04:H202) or UV/Ozone cleaner

Nitrogen gas source

Oven

Methodology:
e Substrate Cleaning and Activation:
o Thoroughly clean substrates by sonication in acetone, followed by isopropanol.

o Activate the surface to generate hydroxyl (-OH) groups. This is critical for covalent bond
formation.

» Piranha Etch (Caution: Extremely corrosive): Immerse substrates in a freshly prepared
3:1 mixture of concentrated H2SO4 and 30% H20:2 for 30 minutes.

» UV/Ozone: Expose substrates to a UV/Ozone cleaner for 15-20 minutes.
o Rinse extensively with deionized water and dry under a stream of nitrogen.
 Silane Deposition:

o Prepare a 1-2% (v/v) solution of 11-Aminoundecyltrimethoxysilane in anhydrous
toluene or 95% ethanol/5% water. The presence of a small amount of water is necessary
to initiate hydrolysis.

o Immerse the cleaned, dry substrates in the silane solution for 1-2 hours at room
temperature. To prevent multilayer formation, shorter incubation times (5-15 minutes) can
be used.

e Rinsing and Curing:

o Remove substrates from the silane solution and rinse thoroughly with the solvent (toluene
or ethanol) to remove any unbound silane.
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o Dry the substrates again under a stream of nitrogen.

o Cure the silane layer by baking in an oven at 110-120 °C for 30-60 minutes. This step
promotes the formation of stable covalent bonds.

e Characterization:

o The resulting amine-terminated surface can be characterized by techniques such as
contact angle goniometry (to confirm changes in surface hydrophobicity), X-ray
photoelectron spectroscopy (XPS, to confirm elemental composition), and atomic force
microscopy (AFM, to assess surface morphology).
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Caption: Experimental workflow for surface silanization.
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Applications in Drug Development and Research

The primary application of 11-Aminoundecyltrimethoxysilane in research is as a bifunctional
linker. The long, flexible undecyl chain provides spatial separation between the surface and the
attached molecule, which can reduce steric hindrance and improve accessibility.

e Biomolecule Immobilization: The terminal amine group is readily available for coupling with
proteins, peptides, antibodies, or nucleic acids using standard bioconjugation chemistries
(e.g., EDC/NHS coupling to carboxylic acids). This is fundamental for creating biosensors,
diagnostic microarrays, and biocompatible coatings for medical devices.[4]

o Nanoparticle Functionalization: It is used to modify the surface of nanopatrticles (e.qg., silica,
gold, iron oxide) to improve their stability in biological media and to conjugate drugs or
targeting ligands for drug delivery applications.

o Surface Chemistry: It provides a platform for creating well-defined, amine-terminated self-
assembled monolayers (SAMs).[5] These surfaces are used to study cell adhesion, protein
adsorption, and other interfacial phenomena.
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Caption: Role as a linker between inorganic and biological materials.

Safety and Handling

11-Aminoundecyltrimethoxysilane is classified as a hazardous chemical that causes skin
and serious eye irritation.[2][3][6]

o Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[6] Handle in a well-ventilated area or fume hood.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] It is
moisture-sensitive and reacts with water in the air.[7]
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e Hydrolysis Byproduct: The hydrolysis of the methoxy groups releases methanol, which is
toxic and can cause adverse health effects upon ingestion or inhalation.[7] All handling
should account for the potential generation of methanol vapors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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